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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B12391937 Get Quote

Essential Safety and Handling Guide for 6-ROX
Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-ROX hydrochloride in a laboratory setting. The information is

targeted towards researchers, scientists, and drug development professionals to ensure a

secure research environment and mitigate risks.

Disclaimer: A specific Safety Data Sheet (SDS) for 6-ROX hydrochloride (CAS No. 1689512-

96-6) was not readily available. The following guidance is based on the hazard classifications

for the parent compound, 6-Carboxy-X-rhodamine (CAS No. 194785-18-7), and general best

practices for handling fluorescent dyes and chemicals with similar hazard profiles. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and to comply with all federal, state, and local regulations.

Hazard Identification and Personal Protective
Equipment
6-ROX hydrochloride should be handled as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. Based on the GHS classification of the

parent compound, 6-ROX hydrochloride may cause skin irritation, serious eye irritation, and

respiratory irritation.[1][2]
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Appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

To protect eyes from dust

particles and splashes of

solutions.

Hand Protection
Chemical-resistant nitrile

gloves.

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently, especially if

contaminated.

Body Protection
A fully-buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher respirator.

To be used when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedures is critical for the safe handling of 6-ROX hydrochloride.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Designate a specific area for handling 6-ROX hydrochloride to minimize cross-

contamination.

Assemble all necessary equipment and reagents before handling the compound.

Donning Personal Protective Equipment (PPE):
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Before entering the designated handling area, don the required PPE as specified in the

table above.

Weighing and Solution Preparation:

Perform all manipulations of solid 6-ROX hydrochloride, such as weighing, within a

chemical fume hood to control dust.

Use anti-static weigh paper or a weighing boat.

When preparing solutions, slowly add the solvent to the solid to avoid splashing.

General Handling:

Avoid all personal contact, including inhalation of dust.[3]

Do not eat, drink, or smoke in the area where the compound is handled.[3]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[3]

Disposal Plan
Proper disposal of 6-ROX hydrochloride and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused 6-ROX hydrochloride powder and contaminated materials

(e.g., weigh paper, gloves, pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Dispose of solutions containing 6-ROX hydrochloride in a designated

hazardous liquid waste container. Do not pour down the drain.[3]

Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "6-ROX hydrochloride," and associated hazard warnings.

Storage of Waste:

Store hazardous waste in a designated, secure area away from incompatible materials,

pending collection by a certified hazardous waste disposal service.

Final Disposal:

Arrange for the disposal of all 6-ROX hydrochloride waste through your institution's EHS

office or a licensed chemical waste disposal company. All disposal activities must be in

accordance with local, state, and federal regulations.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 6-ROX
hydrochloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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